N-{[4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazol-5-yl]carbonyl}-beta-alanine

• IUPAC Name: 3-[(4-methyl-2-pyrrol-1-yl-1,3-thiazole-5-carbonyl)amino]propanoic acid
• InChI: InChI=1S/C12H13N3O3S/c1-8-10(11(18)13-5-4-9(16)17)19-12(14-8)15-6-2-3-7-15/h2-3,6-7H,4-5H2,1H3,(H,13,18)(H,16,17)
• InChI Key: HSKMMCVYEUMDSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)N2C=CC=C2)C(=O)NCCC(=O)O
• Molecular Formula: C12H13N3O3S
• Molecular Weight: 279.32 g/mol

Description

N-{[4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazol-5-yl]carbonyl}-beta-alanine, commonly known as MTCA, is a novel compound that has gained significant attention in recent years due to its potential applications in scientific research. MTCA is a synthetic compound that belongs to the class of thiazole-containing molecules. It has been shown to possess unique biochemical and physiological properties that make it a promising candidate for various research applications.

Mechanism of Action

The mechanism of action of MTCA is not fully understood, but it is believed to involve the modulation of various enzymatic pathways in the body. MTCA has been shown to inhibit the activity of certain enzymes, which may contribute to its observed effects on cellular processes.
Biochemical and Physiological Effects:
MTCA has been shown to possess unique biochemical and physiological properties that make it a promising candidate for various research applications. It has been shown to inhibit the growth of cancer cells in vitro, as well as to induce apoptosis in these cells. MTCA has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

MTCA has several advantages as a research tool. It is a synthetic compound that can be easily synthesized in the laboratory. It has also been shown to possess unique biochemical and physiological properties that make it a promising candidate for various research applications. However, there are also limitations to the use of MTCA in research. Its mechanism of action is not fully understood, and its effects on human subjects are not yet known.

Future Directions

There are several future directions for research on MTCA. One potential area of research is the investigation of its effects on other enzymatic pathways in the body. Another potential area of research is the development of more efficient synthesis methods for MTCA. Additionally, further studies are needed to investigate the potential use of MTCA in the treatment of various diseases, including cancer and neurodegenerative diseases.
In conclusion, MTCA is a novel compound that has gained significant attention in recent years due to its potential applications in scientific research. It possesses unique biochemical and physiological properties that make it a promising candidate for various research applications. Further research is needed to fully understand its mechanism of action and potential applications in the treatment of various diseases.

Synthesis Methods

MTCA can be synthesized using a multi-step process that involves the reaction of various chemical reagents. The synthesis process involves the use of several intermediates, including 4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazol-5-amine, which is then reacted with chloroformic acid to form the final product. The synthesis of MTCA is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

MTCA has been shown to have potential applications in various scientific research fields. It has been used as a tool to investigate the biochemical and physiological effects of thiazole-containing compounds. MTCA has been used in studies to investigate the role of thiazole-containing compounds in cancer cell growth inhibition, as well as the potential use of these compounds in the treatment of neurodegenerative diseases.